Cas no 1213106-34-3 ((2R)-2-amino-2-(2,4-dimethylphenyl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(2,4-dimethylphenyl)ethan-1-ol
• CAS No: 1213106-34-3
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5594826
• PubChem ID: 42579714
• Update Time: 2025-06-29

(2R)-2-amino-2-(2,4-dimethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-2-(2,4-DIMETHYLPHENYL)ETHAN-1-OL
• Benzeneethanol, β-amino-2,4-dimethyl-, (βR)-
• (r)-2-Amino-2-(2,4-dimethylphenyl)ethan-1-ol
• 1213106-34-3
• CS-0353042
• EN300-1836204
• AKOS015928012
• (2R)-2-amino-2-(2,4-dimethylphenyl)ethan-1-ol

• Inchi： 1S/C10H15NO/c1-7-3-4-9(8(2)5-7)10(11)6-12/h3-5,10,12H,6,11H2,1-2H3/t10-/m0/s1
• InChI Key： ZTBLTCBXRVNHQW-JTQLQIEISA-N
• SMILES： C(O)[C@H](N)C1=CC=C(C)C=C1C

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on (2R)-2-amino-2-(2,4-dimethylphenyl)ethan-1-ol

Introduction to (2R)-2-amino-2-(2,4-dimethylphenyl)ethan-1-ol (CAS No. 1213106-34-3)

(2R)-2-amino-2-(2,4-dimethylphenyl)ethan-1-ol (CAS No. 1213106-34-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound, also known as (R)-α-methylbenzylamine, is a derivative of benzylamine with a unique stereochemistry that imparts specific biological activities and pharmacological properties.

The chemical structure of (2R)-2-amino-2-(2,4-dimethylphenyl)ethan-1-ol consists of a benzene ring substituted with two methyl groups at the 2 and 4 positions, and an amino alcohol moiety attached to the 1-position of the ethyl chain. The presence of the chiral center at the carbon atom adjacent to the amino group is crucial for its biological activity, as it can exist in two enantiomeric forms: (R) and (S). The (R)-enantiomer is particularly important due to its enhanced potency and selectivity in various biological assays.

Recent studies have highlighted the potential of (2R)-2-amino-2-(2,4-dimethylphenyl)ethan-1-ol in the development of new therapeutic agents. One notable area of research is its application as a ligand for G protein-coupled receptors (GPCRs), which are key targets for many drugs used in the treatment of neurological disorders, cardiovascular diseases, and metabolic conditions. The compound has been shown to exhibit high affinity and selectivity for specific GPCRs, making it a promising lead compound for drug discovery.

In addition to its potential as a GPCR ligand, (2R)-2-amino-2-(2,4-dimethylphenyl)ethan-1-ol has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that (R)-α-methylbenzylamine could be developed into a novel anti-inflammatory drug with potential applications in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (2R)-2-amino-2-(2,4-dimethylphenyl)ethan-1-ol involves several steps, including the formation of the chiral center through asymmetric synthesis techniques. One common approach is the use of chiral catalysts or auxiliaries to achieve high enantioselectivity. Recent advancements in catalytic asymmetric synthesis have led to more efficient and environmentally friendly methods for producing this compound on a large scale, which is crucial for its commercialization as a pharmaceutical product.

Pharmacokinetic studies have shown that (R)-α-methylbenzylamine has favorable properties such as good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further clinical development. Preclinical trials have demonstrated that the compound is well-tolerated in animal models, with no significant adverse effects observed at therapeutic doses. This safety profile is essential for advancing the compound into human clinical trials.

Clinical trials are currently underway to evaluate the efficacy and safety of (R)-α-methylbenzylamine in various therapeutic indications. Early results from phase I trials have been promising, with the compound showing good tolerability and pharmacokinetic profiles in healthy volunteers. Phase II trials are expected to provide more detailed insights into its therapeutic potential in specific patient populations.

One area of particular interest is the use of (R)-α-methylbenzylamine in combination therapy. Preliminary studies have suggested that this compound may enhance the effectiveness of existing treatments by modulating specific signaling pathways involved in disease progression. For example, when used in conjunction with standard anti-inflammatory drugs, (R)-α-methylbenzylamine has been shown to reduce inflammation more effectively than either agent alone.

In conclusion, (2R)-2-amino-2-(2,4-dimethylphenyl)ethan-1-ol (CAS No. 1213106-34-3) represents a promising candidate for the development of new therapeutic agents due to its unique chemical structure and biological activities. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its potential to address unmet medical needs in various fields of medicine.